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Compound of Interest

Compound Name: trans-2-undecenoyl-CoA

Cat. No.: B15598716

For Researchers, Scientists, and Drug Development Professionals

Core Summary

Trans-2-undecenoyl-CoA is a key metabolic intermediate in the 3-oxidation of odd-numbered,
medium-chain fatty acids. Its cellular localization is intrinsically linked to the subcellular
compartments responsible for fatty acid metabolism. The primary sites for the generation and
subsequent processing of trans-2-undecenoyl-CoA are the mitochondria and peroxisomes.
Evidence also suggests a potential role in the endoplasmic reticulum as a substrate for fatty
acid elongation. Understanding the precise location of this molecule is critical for elucidating its
metabolic fate and its role in cellular physiology and disease.

Data Presentation: Subcellular Localization of Key
Enzymes

The localization of trans-2-undecenoyl-CoA can be inferred from the known locations of the
enzymes that produce and consume it.
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Enzyme

Subcellular Localization

Function

Acyl-CoA Dehydrogenase
Family Member 9 (ACAD9)

Mitochondrion inner
membrane[1][2][3]

Catalyzes the conversion of
undecanoyl-CoA to trans-2-

undecenoyl-CoA.[4]

Medium-Chain Acyl-CoA
Dehydrogenase (MCAD)

Mitochondrial matrix[5]

Acts on medium-chain acyl-
CoAs (C6-C12), including
undecanoyl-CoA, to form
trans-2-enoyl-CoAs.[5][6]

Enoyl-CoA Hydratase

Mitochondrial matrix,

Peroxisomes[7]

Hydrates the trans-2 double
bond of enoyl-CoAs as a step

in B-oxidation.[7]

3-Hydroxyacyl-CoA

Dehydrogenase

Mitochondrial matrix,

Peroxisomes[7][8]

Catalyzes the third step of (-

oxidation.[7]

Ketoacyl-CoA Thiolase

Mitochondrial matrix,

Peroxisomes|8]

The final step of the B-
oxidation cycle, cleaving the
acyl-CoA chain.[8]

Trans-2-enoyl-CoA Reductase

Mitochondria,[9] Endoplasmic
Reticulum[10]

Reduces trans-2-enoyl-CoAs
to acyl-CoAs in fatty acid
elongation.[9][10][11]

Peroxisomal Acyl-CoA Oxidase

Peroxisomes[8][12]

Catalyzes the first step of

peroxisomal B-oxidation.[8]

Signaling and Metabolic Pathways

Trans-2-undecenoyl-CoA is a central intermediate in two major metabolic pathways:

mitochondrial B-oxidation and peroxisomal (3-oxidation. It can also be a substrate for fatty acid

elongation in the endoplasmic reticulum.

Mitochondrial Fatty Acid B-Oxidation

Mitochondria are the primary site for the B-oxidation of short, medium, and long-chain fatty

acids to produce acetyl-CoA for the citric acid cycle and energy production.[7][13] The process

involves a cycle of four enzymatic reactions.
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Caption: Mitochondrial -oxidation of undecanoyl-CoA.

Peroxisomal Fatty Acid B-Oxidation

Peroxisomes are involved in the B-oxidation of very long-chain fatty acids, branched-chain fatty
acids, and some polyunsaturated fatty acids.[7][8][14] The initial dehydrogenation step in
peroxisomes is catalyzed by an acyl-CoA oxidase, which produces H202.[8]
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Caption: Peroxisomal (3-oxidation pathway.

Fatty Acid Elongation in the Endoplasmic Reticulum
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The endoplasmic reticulum houses the machinery for fatty acid elongation, a process that adds
two-carbon units to an existing fatty acyl-CoA. Trans-2-enoyl-CoA reductase is a key enzyme in
this pathway.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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